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Compound of Interest

Compound Name: Griseofulvin-d3

Cat. No.: B10821931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

conducting pharmacokinetic studies of Griseofulvin in animal models, utilizing Griseofulvin-d3
as an internal standard for bioanalytical quantification.

Introduction
Griseofulvin is an antifungal agent used in both human and veterinary medicine to treat

dermatophyte infections. Understanding its pharmacokinetic profile—absorption, distribution,

metabolism, and excretion (ADME)—is crucial for optimizing dosage regimens and ensuring

therapeutic efficacy. The use of a stable isotope-labeled internal standard, such as

Griseofulvin-d3, is the gold standard for quantitative bioanalysis using liquid chromatography-

mass spectrometry (LC-MS/MS), as it corrects for variability during sample preparation and

analysis. These notes provide protocols for in-life studies in common animal models and the

subsequent bioanalytical sample analysis.

Mechanism of Action
Griseofulvin exerts its fungistatic effect by disrupting the mitotic spindle in fungal cells. It binds

to tubulin, a protein that polymerizes to form microtubules. This binding interferes with the

function of spindle and cytoplasmic microtubules, thus inhibiting fungal cell mitosis and nuclear
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acid synthesis.[1] Griseofulvin deposits in keratin precursor cells, and when these cells

differentiate, the drug remains bound, making the new keratin resistant to fungal invasion.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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